Cas no 1628003-42-8 (1-(3,6-dibromo-2-fluorophenyl)propan-1-ol)

1-(3,6-Dibromo-2-fluorophenyl)propan-1-ol is a halogenated aromatic compound featuring a propanol substituent on a dibromo- and fluoro-substituted benzene ring. The presence of bromine and fluorine atoms enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound’s structural features allow for selective functionalization, enabling the development of complex molecules. Its stability under various reaction conditions and compatibility with cross-coupling reactions further contribute to its utility in medicinal chemistry and material science. The precise substitution pattern offers controlled steric and electronic effects, facilitating targeted modifications in multi-step synthetic routes.

1-(3,6-dibromo-2-fluorophenyl)propan-1-ol structure

1628003-42-8 structure

Product Name:1-(3,6-dibromo-2-fluorophenyl)propan-1-ol

CAS No:1628003-42-8

MF:C₉H₉Br₂FO

MW:311.973564863205

CID:6781236

Update Time:2026-03-12

1-(3,6-dibromo-2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3,6-dibromo-2-fluorophenyl)propan-1-ol
- 3,6-Dibromo-α-ethyl-2-fluorobenzenemethanol
- Inchi： 1S/C9H9Br2FO/c1-2-7(13)8-5(10)3-4-6(11)9(8)12/h3-4,7,13H,2H2,1H3
- InChI Key： PPDPSASPGWVXQG-UHFFFAOYSA-N
- SMILES： C(C1C(=CC=C(Br)C=1F)Br)(O)CC

1-(3,6-dibromo-2-fluorophenyl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB603826-250mg	3,6-Dibromo-alpha-ethyl-2-fluorobenzenemethanol; .	1628003-42-8	250mg	€371.10	2025-04-20
abcr	AB603826-1g	3,6-Dibromo-alpha-ethyl-2-fluorobenzenemethanol; .	1628003-42-8	1g	€690.20	2025-04-20
abcr	AB603826-5g	3,6-Dibromo-alpha-ethyl-2-fluorobenzenemethanol; .	1628003-42-8	5g	€2327.60	2025-04-20

1-(3,6-dibromo-2-fluorophenyl)propan-1-ol Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Additional information on 1-(3,6-dibromo-2-fluorophenyl)propan-1-ol

1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol: A Comprehensive Overview

1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol, also known by its CAS number 1628003-42-8, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a propanol backbone attached to a substituted phenyl ring, with bromine and fluorine atoms strategically positioned at specific sites. This arrangement imparts unique chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol involves a multi-step process that typically begins with the bromination of a fluorinated aromatic compound. The precise substitution pattern on the phenyl ring is achieved through careful control of reaction conditions, such as temperature and catalyst selection. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The presence of bromine and fluorine atoms on the aromatic ring makes it an attractive candidate for medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. Studies have shown that derivatives of 1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol exhibit potential anti-inflammatory and antioxidant activities, making them candidates for novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. Its ability to interact with specific receptors in plants has led to its investigation as a potential herbicide or fungicide. Recent research has focused on optimizing its stability under environmental conditions while maintaining efficacy against target pests. These studies are crucial for developing sustainable agricultural solutions that minimize ecological impact.

The material science community has also taken interest in 1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol due to its unique physical properties. Its ability to form stable polymers under certain conditions makes it a potential candidate for advanced materials such as high-performance polymers or optoelectronic devices. Researchers are exploring ways to harness these properties for next-generation technologies, including flexible electronics and biodegradable plastics.

From an environmental perspective, understanding the fate and transport of 1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol in natural systems is critical for assessing its safety and sustainability. Recent studies have investigated its biodegradation pathways under various environmental conditions, providing insights into its potential long-term effects on ecosystems. These findings are essential for regulatory agencies aiming to establish guidelines for the safe use and disposal of this compound.

In conclusion, 1-(3,6-Dibromo-2-fluorophenyl)Propan-1-ol, with its CAS number 1628003-42-8, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and tunable properties make it an invaluable tool for researchers and industries alike. As advancements in synthesis methods and application development continue, this compound is poised to play an even more significant role in shaping future innovations across various sectors.